Cas no 61503-78-4 (3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide)

• Product Name: 3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide
• CAS No: 61503-78-4
• MF: C₁₂H₂₇NO₇
• MW: 297.345284700394
• CID: 476924
• PubChem ID: 71395166
• Update Time: 2025-04-19

3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide Chemical and Physical Properties

Names and Identifiers

• 3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide
• 2-[2-(2-hydroxyethoxy)ethoxy]-N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]ethanamine oxide
• 2-[2-(2-Hydroxyethoxy)ethoxy]-N-{2-[2-(2-hydroxyethoxy)ethoxy]ethyl}ethan-1-amine N-oxide
• 61503-78-4
• DTXSID20816802

• Inchi： 1S/C12H27NO7/c14-3-7-19-11-9-17-5-1-13(16)2-6-18-10-12-20-8-4-15/h13-15H,1-12H2
• InChI Key： OMOGKPLWMZSITE-UHFFFAOYSA-N
• SMILES： O(CCOCCO)CC[NH+](CCOCCOCCO)[O-]

Computed Properties

• Exact Mass: 297.17881
• Monoisotopic Mass: 297.17875220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• PSA: 104.88